Cas no 60263-63-0 (3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI))

3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI) structure
60263-63-0 structure
Product Name:3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI)
CAS No:60263-63-0
MF:C21H27NO
MW:312.463670969009
CID:502721
PubChem ID:329817686
Update Time:2025-10-30

3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI)
    • (±)-Methadone-D3 solution
    • DL-Methadone-d3 solution
    • (S)-(+)-< 2H3> methadone
    • DL-6-Dimethylamino-4,4-diphenyl-3-heptanone-1,1,1-d3 solution
    • DL-Methadone-(heptyl-1,1,1-d3) solution
    • FT-0640678
    • Methadon D(3)-1
    • 60263-63-0
    • rac-Methadone-D3 0.1 mg/ml in Methanol
    • 3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl-(9ci)
    • 6-(Dimethylamino)-4,4-diphenyl(1,1,1-~2~H_3_)heptan-3-one
    • DTXSID60662067
    • 1,1,1-trideuterio-6-(dimethylamino)-4,4-diphenylheptan-3-one
    • rac-Methadone-D3; DL-Methadone-d3; 6-(dimethylamino)-4,4-diphenyl-3-heptanone-1,1,1-d3
    • (+/-)-Methadone-D3
    • rac-Methadone-D3 1.0 mg/ml in Methanol
    • MDL: MFCD00673285
    • Inchi: 1S/C21H27NO/c1-5-20(23)21(16-17(2)22(3)4,18-12-8-6-9-13-18)19-14-10-7-11-15-19/h6-15,17H,5,16H2,1-4H3/i1D3
    • InChI Key: USSIQXCVUWKGNF-FIBGUPNXSA-N
    • SMILES: O=C(CC([2H])([2H])[2H])C(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)N(C)C

Computed Properties

  • Exact Mass: 312.228
  • Monoisotopic Mass: 312.228
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • PSA: 20.31000
  • LogP: 4.29200
  • Color/Form: 100 μg/mL in methanol

3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI) Security Information

3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
M-008-1ML
3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI)
60263-63-0 100 μg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant
1ML
410.45 2021-05-13
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
M-021-1ML
3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI)
60263-63-0 1.0 mg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant
1ML
1620.48 2021-05-13

3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI) Related Literature

Additional information on 3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI)

Research Briefing on 3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI) (CAS: 60263-63-0)

The compound 3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI) (CAS: 60263-63-0) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological relevance. The deuterated form (d3) of this molecule, in particular, has been instrumental in advanced spectroscopic studies and metabolic tracing, offering insights into its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the role of 3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI) as a key intermediate in the synthesis of more complex bioactive molecules. Its deuterated form enhances stability and reduces metabolic degradation, making it a valuable tool in drug discovery and development. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to elucidate its molecular structure and interactions, paving the way for its application in targeted therapies.

One of the most significant advancements involves the use of this compound in the study of central nervous system (CNS) disorders. Preliminary in vitro and in vivo experiments suggest that it may modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These findings are supported by computational modeling studies, which predict high affinity for specific receptor subtypes. However, further validation through clinical trials is necessary to confirm these hypotheses and assess the compound's therapeutic potential.

In addition to its pharmacological applications, 3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI) has been explored in the context of chemical biology as a probe for studying enzyme mechanisms. Its deuterium labeling allows for precise tracking of metabolic pathways, providing a deeper understanding of biochemical processes. This has been particularly useful in the investigation of cytochrome P450 enzymes, which play a critical role in drug metabolism.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Recent publications have proposed optimized synthetic routes that improve yield and purity, addressing some of these limitations. Furthermore, regulatory considerations regarding the use of deuterated compounds in pharmaceuticals are still evolving, necessitating ongoing dialogue between researchers and regulatory bodies.

In conclusion, 3-Heptanone-1,1,1-d3,6-(dimethylamino)-4,4-diphenyl- (9CI) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique properties and applications underscore the importance of continued investigation into its potential uses. Future research should focus on expanding its therapeutic applications, refining synthetic methodologies, and addressing regulatory challenges to fully realize its benefits in drug development and beyond.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD